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Compound of Interest

Compound Name: Dot1L-IN-5

Cat. No.: B12431334 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Dot1L-IN-5 is a highly potent and specific small molecule inhibitor of the histone

methyltransferase Disruptor of Telomeric Silencing 1-Like (DOT1L).[1][2] DOT1L is the sole

enzyme responsible for the methylation of histone H3 at lysine 79 (H3K79), a post-translational

modification associated with actively transcribed genes.[3][4][5] Aberrant DOT1L activity is

implicated in the pathogenesis of certain cancers, particularly mixed-lineage leukemia (MLL)-

rearranged leukemias, making it a compelling target for therapeutic intervention.[3][6][7] These

application notes provide detailed protocols for the preparation of Dot1L-IN-5 stock solutions

and summarize its biological activity for use in research and drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for Dot1L-IN-5.
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Parameter Value Reference

Molecular Weight 592.96 g/mol [2]

IC₅₀ (DOT1L) 0.17 nM [1][2]

Cellular ED₅₀ (H3K79me2

ELISA, HeLa cells)
2.9 nM [1][2]

Cellular ED₅₀ (HOXA9 RGA,

Molm-13 cells)
30 nM [1][2]

Solubility in DMSO 250 mg/mL (421.61 mM) [2]

Experimental Protocols
Preparation of Dot1L-IN-5 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Dot1L-IN-5 in Dimethyl

Sulfoxide (DMSO).

Materials:

Dot1L-IN-5 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended for high concentrations)[2]

Protocol:

Equilibrate Reagents: Allow the Dot1L-IN-5 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weigh Dot1L-IN-5: Accurately weigh the desired amount of Dot1L-IN-5 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 5.93 mg of Dot1L-IN-5
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(Molecular Weight = 592.96 g/mol ).

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed Dot1L-IN-5
powder. For a 10 mM stock solution, the required volume of DMSO can be calculated using

the following formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration

(mol/L))

Ensure Complete Dissolution: Vortex the solution thoroughly to dissolve the compound. If

necessary, sonicate the solution in an ultrasonic bath for short intervals to ensure complete

dissolution, especially for higher concentrations.[2]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][8]

Stock Solution Preparation Table (for different masses of Dot1L-IN-5):[1][8]

Desired Concentration Mass of Dot1L-IN-5 Volume of DMSO

1 mM 1 mg 1.6865 mL

5 mM 1 mg 0.3373 mL

10 mM 1 mg 0.1686 mL

1 mM 5 mg 8.4323 mL

5 mM 5 mg 1.6865 mL

10 mM 5 mg 0.8432 mL

Visualizations
Signaling Pathway of DOT1L Inhibition
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Caption: DOT1L methylates H3K79, promoting transcription of oncogenes. Dot1L-IN-5 inhibits

this process.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Dot1L-IN-5 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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